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Compound of Interest

Compound Name: tert-Butyl nitrite

Cat. No.: B031348

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl nitrite (TBN), an organic alkyl nitrite, sees use as a reagent in organic synthesis.[1]
[2] This document provides a comprehensive technical overview of the potential hazards and
toxicity of tert-butyl nitrite, compiled from available safety data sheets, toxicological
databases, and scientific literature. The information is intended to inform researchers,
scientists, and drug development professionals, enabling a thorough risk assessment in
laboratory and industrial settings. This guide details acute and potential long-term health
effects, presents available quantitative toxicological data, outlines relevant experimental
methodologies, and illustrates the primary mechanism of acute toxicity.

Physicochemical Properties and Hazardous
Identification

Tert-butyl nitrite is a clear yellow, highly flammable liquid and vapor with a flashpoint of -10°C.
[3][4] It is light-sensitive and thermally unstable, with the potential to decompose or explode
when heated.[3] It is incompatible with reducing agents, strong acids, and finely powdered
metals.[3] Hazardous decomposition products include nitrogen oxides, carbon monoxide, and
carbon dioxide.[3][4]

Hazard Statements:
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o H225: Highly flammable liquid and vapour.[4][5][6]
e H302: Harmful if swallowed.[4][5][6]

e H332: Harmful if inhaled.[4][5][6]

Toxicological Data

The primary acute toxic effect of tert-butyl nitrite is methemoglobinemia, a condition where
the iron in hemoglobin is oxidized from the ferrous (Fe2+) to the ferric (Fe3+) state, rendering it
unable to transport oxygen effectively.[7] This can lead to cyanosis (bluish discoloration of the
skin), headache, dizziness, nausea, and in severe cases, respiratory distress and death.[3][4]

Acute Toxicity

Quantitative acute toxicity data for tert-butyl nitrite is summarized in the table below.

Exposure Route  Test Species Parameter Value Reference
Oral Mouse LD50 308 mg/kg [31[41[8]
Inhalation Mouse LC50 10852 ppm/1H [3]

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%

Other Toxicological Endpoints

Information on other toxicological endpoints for tert-butyl nitrite is limited. Much of the
available data is for related alkyl nitrites or the nitrite class of compounds in general.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.benchchem.com/product/b031348?utm_src=pdf-body
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://pubmed.ncbi.nlm.nih.gov/15892615/
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/product/b031348?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15892615/
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://pubmed.ncbi.nlm.nih.gov/15892615/
https://www.benchchem.com/product/b031348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Endpoint

Finding

Comments Reference

Skin

Corrosion/Irritation

Causes skin irritation.

No quantitative data
available for tert-butyl [3]
nitrite.

Eye Damage/Irritation

Causes eye irritation.
Lachrymator. May
cause permanent

corneal opacification.

No quantitative data
available for tert-butyl [3]
nitrite.

Respiratory/Skin ]
o No data available. [4]
Sensitization
Specific Ames test
data for tert-butyl
Laboratory nitrite is not readily
Germ Cell experiments have available. However,

Mutagenicity

resulted in mutagenic

effects.

[3]

other alkyl nitrites
have tested positive in
the Salmonella

typhimurium assay.

Carcinogenicity

No ingredient of this
product present at
levels greater than or
equal t0 0.1% is
identified as a
probable, possible or
confirmed human

carcinogen by IARC.

Studies on isobutyl
nitrite have shown
evidence of
carcinogenic activity in
rodents. Ingested
nitrites, in general, are
considered "probably L4119]
carcinogenic to
humans" by IARC
under conditions that
result in endogenous

nitrosation.

Reproductive Toxicity

May cause
reproductive and fetal

effects.

No specific studies on
tert-butyl nitrite were [3]
identified.
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Specific Target Organ
Toxicity (Single

Target Organs: Blood,
central nervous

system, immune

Effects include

methemoglobinemia,
. [3]
dizziness, and

Exposure) system, smooth )
suffocation.
muscle, ears.
B Prolonged exposure No specific chronic
Specific Target Organ

Toxicity (Repeated

Exposure)

may cause anemia
and
methemoglobinemia.

toxicity studies on tert- 3]
butyl nitrite were

identified.

Aspiration Hazard

No data available.

[4]

Mechanism of Toxicity:

The primary mechanism of acute toxicity for tert-butyl nitrite is the induction of

Methemoglobin Formation

methemoglobinemia. This process involves the oxidation of the ferrous iron (Fe?*) in

hemoglobin to ferric iron (Fe3*), rendering the hemoglobin molecule incapable of binding and

transporting oxygen.
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Bloodstream

Oxygen Release

Oxygen
(02)
Oxidized by Nitrite
Methemoglobin
(Hb-Fe3*)

Oxyhemoglobin
(Hb-Fe?+-02)

Cellular Respiration

R —
Tissues
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(Hypoxia)

Hydrolysis Oxidation
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Preparation
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Preparation

Prepare Bacterial Strains Prepare Test Compound
(e.g., S. typhimurium) (with and without S9 mix)

Incubate Bacteria with
Test Compound

Plate on Minimal Agar

sis
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(48-72 hours)
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Determine Mutagenic Potential

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tert-Butyl Nitrite: A Technical Guide to its Potential
Hazards and Toxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031348#potential-hazards-and-toxicity-of-tert-butyl-
nitrite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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